Cas no 81771-86-0 (R-(-)-Mexiletine Hydrochloride)

• Product Name: R-(-)-Mexiletine Hydrochloride
• CAS No: 81771-86-0
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• CID: 708190
• PubChem ID: 57149588
• Update Time: 2025-08-05

R-(-)-Mexiletine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,1-(2,6-dimethylphenoxy)-, hydrochloride (1:1), (2R)-
• R-(-)-Mexiletine Hydrochloride
• (-)-(R)-Mexiletine hydrochloride
• (2R)-1-(2,6-dimethylphenoxy)propan-2-amine,hydrochloride
• R-(-)-Mexiletine Hyd
• Mexiletine hydrochloride, (R)-
• (2R)-1-(2,6-dimethylphenoxy)propan-2-amine hydrochloride
• DTXSID00720413
• (-)-Mexiletine Hydrochloride
• MFCD18379555
• WS-01976
• (2R)-1-(2,6-Dimethylphenoxy)propan-2-amine--hydrogen chloride (1/1)
• 81771-86-0
• Mexiletine hydrochloride, (-)-
• (R)-1-(2,6-DIMETHYLPHENOXY)PROPAN-2-AMINE HCL
• 2-Propanamine, 1-(2,6-dimethylphenoxy)-, hydrochloride (1:1), (2R)-
• UNII-ALS5ZYR2GY
• CS-0153694
• ALS5ZYR2GY
• (R)-1-(2,6-Dimethylphenoxy)propan-2-amine hydrochloride
• (2R)-1-(2,6-Dimethylphenoxy)-2-propanamine Hydrochloride; (-)-(R)-Mexiletine Hydrochloride; (-)-Mexiletine Hydrochloride;
• MEXILITINE HYDROCHLORIDE

• MDL： MFCD18379555
• Inchi： 1S/C11H17NO.ClH/c1-8-5-4-6-9(2)11(8)13-7-10(3)12;/h4-6,10H,7,12H2,1-3H3;1H/t10-;/m1./s1
• InChI Key： NFEIBWMZVIVJLQ-HNCPQSOCSA-N
• SMILES： Cl.O(C1C(C)=CC=CC=1C)C[C@@H](C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on R-(-)-Mexiletine Hydrochloride

Introduction to R-(-)-Mexiletine Hydrochloride (CAS No. 81771-86-0)

R-(-)-Mexiletine Hydrochloride, with the chemical compound identifier CAS No. 81771-86-0, is a highly specialized pharmaceutical compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is the hydrochloride salt of Mexiletine, a well-known class I antiarrhythmic drug, and specifically refers to its levo-enantiomer, which exhibits distinct pharmacological properties compared to its racemic counterpart.

The development and application of R-(-)-Mexiletine Hydrochloride have been driven by advancements in chiral chemistry and a deeper understanding of enantioselective pharmacology. Unlike the racemic mixture of Mexiletine, which contains both the levo- and dextro-isomers in equal proportions, R-(-)-Mexiletine Hydrochloride isolates the levo-enantiomer, which has been shown to possess greater efficacy and fewer side effects in certain therapeutic contexts. This enantioselective approach has become increasingly important in modern drug design, as it allows for the development of more targeted and effective treatments.

Recent research has highlighted the unique pharmacokinetic profile of R-(-)-Mexiletine Hydrochloride. Studies indicate that this compound exhibits a higher bioavailability and longer half-life compared to its racemic form, which could lead to improved therapeutic outcomes and reduced dosing frequency. Additionally, preclinical trials have demonstrated its potential in treating not only cardiac arrhythmias but also other neurological disorders, such as epilepsy and multiple sclerosis, by targeting specific ion channels and neurotransmitter systems.

The synthesis of R-(-)-Mexiletine Hydrochloride represents a significant achievement in synthetic organic chemistry. Advanced techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity. These methods not only ensure the efficacy of the final product but also minimize the production of unwanted byproducts, making the process more sustainable and environmentally friendly.

From a clinical perspective, R-(-)-Mexiletine Hydrochloride has shown promise in treating patients with refractory arrhythmias who do not respond adequately to conventional therapies. Its ability to modulate sodium channels in cardiac myocytes makes it particularly effective in stabilizing cardiac rhythm without causing excessive side effects such as sedation or depression of myocardial contractility. This has made it a valuable addition to the armamentarium of cardiologists managing complex cardiac conditions.

The regulatory landscape for R-(-)-Mexiletine Hydrochloride is also evolving, with increasing emphasis on enantioselective drug approval processes. Regulatory agencies now require comprehensive data demonstrating the safety and efficacy of individual enantiomers before approving new drugs. This trend has accelerated the development pipeline for compounds like R-(-)-Mexiletine Hydrochloride, as pharmaceutical companies recognize the commercial potential of enantioselective therapies.

Future research directions for R-(-)-Mexiletine Hydrochloride include exploring its potential in combination therapies with other antiarrhythmic agents, as well as investigating its role in non-cardiac applications such as pain management and neuroprotection. The growing body of evidence supporting its multifaceted therapeutic benefits suggests that this compound will continue to be a subject of intense scientific investigation.

In conclusion, R-(-)-Mexiletine Hydrochloride (CAS No. 81771-86-0) represents a significant advancement in enantioselective pharmacotherapy. Its unique properties, combined with recent breakthroughs in synthetic chemistry and clinical applications, position it as a promising candidate for treating a wide range of cardiovascular and neurological disorders. As research progresses, it is likely that we will see further refinements in its production and application, solidifying its role as a cornerstone in modern medicine.